Thiamine monophosphate Thiamine monophosphate Thiamine(1+) monophosphate(1-) is an ammonium betaine that is the conjugate base of thiamine(1+) monophosphate arising from the deprotonation of one of the phosphate hydroxy groups. It is a vitamin B1, an ammonium betaine and a thiamine phosphate. It is a conjugate base of a thiamine(1+) monophosphate. It is a conjugate acid of a thiamine(1+) monophosphate(2-).
Thiamine monophosphate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Thiamine phosphoric acid ester is a natural product found in Homo sapiens, Brassica napus, and other organisms with data available.
Thiamine monophosphate is a metabolite found in or produced by Saccharomyces cerevisiae.
Thiamine dihydrogen phosphate ester. The monophosphate ester of thiamine. Synonyms: monophosphothiamine; vitamin B1 monophosphate.
Brand Name: Vulcanchem
CAS No.: 10023-48-0
VCID: VC21257459
InChI: InChI=1S/C12H17N4O4PS/c1-8-11(3-4-20-21(17,18)19)22-7-16(8)6-10-5-14-9(2)15-12(10)13/h5,7H,3-4,6H2,1-2H3,(H3-,13,14,15,17,18,19)
SMILES: CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)(O)O
Molecular Formula: C12H17N4O4PS
Molecular Weight: 344.33 g/mol

Thiamine monophosphate

CAS No.: 10023-48-0

Cat. No.: VC21257459

Molecular Formula: C12H17N4O4PS

Molecular Weight: 344.33 g/mol

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Thiamine monophosphate - 10023-48-0

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Description Thiamine(1+) monophosphate(1-) is an ammonium betaine that is the conjugate base of thiamine(1+) monophosphate arising from the deprotonation of one of the phosphate hydroxy groups. It is a vitamin B1, an ammonium betaine and a thiamine phosphate. It is a conjugate base of a thiamine(1+) monophosphate. It is a conjugate acid of a thiamine(1+) monophosphate(2-).
Thiamine monophosphate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Thiamine phosphoric acid ester is a natural product found in Homo sapiens, Brassica napus, and other organisms with data available.
Thiamine monophosphate is a metabolite found in or produced by Saccharomyces cerevisiae.
Thiamine dihydrogen phosphate ester. The monophosphate ester of thiamine. Synonyms: monophosphothiamine; vitamin B1 monophosphate.
CAS No. 10023-48-0
Molecular Formula C12H17N4O4PS
Molecular Weight 344.33 g/mol
IUPAC Name 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl hydrogen phosphate
Standard InChI InChI=1S/C12H17N4O4PS/c1-8-11(3-4-20-21(17,18)19)22-7-16(8)6-10-5-14-9(2)15-12(10)13/h5,7H,3-4,6H2,1-2H3,(H3-,13,14,15,17,18,19)
Standard InChI Key HZSAJDVWZRBGIF-UHFFFAOYSA-N
SMILES CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)(O)O
Canonical SMILES CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)(O)[O-]

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